Cas no 61295-51-0 (4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]-)

4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]- structure
61295-51-0 structure
Product Name:4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]-
CAS No:61295-51-0
MF:C14H22O2S
MW:254.388283252716
CID:507245
Update Time:2026-04-29

4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 4-Heptanone,2,6-dimethyl-3-[(2-methyl-3-furanyl)thio]-
    • 2,6-dimethyl-3-(2-methylfuran-3-yl)sulfanylheptan-4-one
    • 2,6-dimethyl-3-[(2-methyl-3-furyl)thio]heptan-4-one
    • 1,3-Diisopropylacetonyl 2-methyl-3-furyl sulfide
    • EINECS 262-692-2
    • FEMA No. 3538

Computed Properties

  • Exact Mass: 254.13400
  • Monoisotopic Mass: 254.134051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.5

Experimental Properties

  • Density: 1.02
  • Boiling Point: 316.6°C at 760 mmHg
  • Flash Point: 145.3°C
  • Refractive Index: 1.503
  • PSA: 55.51000
  • LogP: 4.31990
  • FEMA: 3538 | 2,6-DIMETHYL-3-((2-METHYL-3-FURYL)THIO)-4-HEPTANONE
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